Cas no 65337-14-6 (Phosphine,(2-methoxyphenyl)methylphenyl-, (1S)- (9CI))

Phosphine,(2-methoxyphenyl)methylphenyl-, (1S)- (9CI) structure
65337-14-6 structure
Product Name:Phosphine,(2-methoxyphenyl)methylphenyl-, (1S)- (9CI)
CAS No:65337-14-6
MF:C14H15OP
MW:230.242064714432
CID:501539
PubChem ID:11229964
Update Time:2025-04-19

Phosphine,(2-methoxyphenyl)methylphenyl-, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphine,(2-methoxyphenyl)methylphenyl-, (1S)- (9CI)
    • (S)-(2-METHOXYPHENYL)METHYLPHENYLPHOSPHINE
    • (S)-o-anisylmethylphenylphosphine
    • (S)-PAMP
    • (SP)-(o-methoxyphenyl)(methyl)phenylphosphine
    • SCHEMBL3310331
    • 65337-14-6
    • Inchi: 1S/C14H15OP/c1-15-13-10-6-7-11-14(13)16(2)12-8-4-3-5-9-12/h3-11H,1-2H3/t16-/m0/s1
    • InChI Key: WLPVFKXJHBTYJG-INIZCTEOSA-N
    • SMILES: [P@](C)(C1C=CC=CC=1)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 230.08600
  • Monoisotopic Mass: 230.086052095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 22.82000
  • LogP: 2.75770
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